Cas no 2228860-95-3 (4-1-(1-aminocyclopropyl)cyclopropylbenzonitrile)

• Product Name: 4-1-(1-aminocyclopropyl)cyclopropylbenzonitrile
• CAS No: 2228860-95-3
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 6000258
• PubChem ID: 165855445
• Update Time: 2025-05-17

4-1-(1-aminocyclopropyl)cyclopropylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-1-(1-aminocyclopropyl)cyclopropylbenzonitrile
• 2228860-95-3
• EN300-1817140
• 4-[1-(1-aminocyclopropyl)cyclopropyl]benzonitrile

• Inchi： 1S/C13H14N2/c14-9-10-1-3-11(4-2-10)12(5-6-12)13(15)7-8-13/h1-4H,5-8,15H2
• InChI Key： MSNPKGCGLHERRM-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2C=CC(C#N)=CC=2)CC1

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-1-(1-aminocyclopropyl)cyclopropylbenzonitrile

Chemical Profile of 4-1-(1-aminocyclopropyl)cyclopropylbenzonitrile (CAS No. 2228860-95-3)

4-1-(1-aminocyclopropyl)cyclopropylbenzonitrile, identified by its CAS number 2228860-95-3, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzonitrile derivatives, characterized by a benzene ring substituted with a nitrile group. The structural uniqueness of this molecule lies in its dual cyclopropyl substitution pattern, one at the para position relative to the nitrile group and the other attached to an amino-substituted cyclopropyl moiety. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The synthesis of 4-1-(1-aminocyclopropyl)cyclopropylbenzonitrile involves multi-step organic reactions, typically starting from commercially available precursors such as cyclopropylamine and benzoyl chloride. The introduction of the cyclopropyl groups introduces steric and electronic effects that can modulate the compound's biological activity. The presence of both an amino group and a nitrile group provides multiple sites for functionalization, allowing chemists to tailor its properties for specific applications.

In recent years, there has been growing interest in benzonitrile derivatives due to their diverse pharmacological activities. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The structural motif of 4-1-(1-aminocyclopropyl)cyclopropylbenzonitrile suggests that it may interact with biological targets in unique ways, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The dual substitution pattern of 4-1-(1-aminocyclopropyl)cyclopropylbenzonitrile may provide the necessary binding affinity and selectivity required for this purpose.

Furthermore, the compound's ability to undergo further chemical modifications makes it a versatile building block for drug discovery libraries. Researchers can explore various derivatives by introducing different substituents at strategic positions on the benzene ring or modifying the cyclopropyl groups. This flexibility allows for the optimization of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

The nitrile group in 4-1-(1-aminocyclopropyl)cyclopropylbenzonitrile is particularly noteworthy due to its reactivity and biological significance. Nitriles can serve as probes for enzymatic activity and have been incorporated into drugs to enhance their pharmacological effects. For instance, some nitrile-containing drugs are designed to be converted into active metabolites within the body, thereby increasing their therapeutic efficacy.

Recent studies have also highlighted the importance of stereochemistry in benzonitrile derivatives. The cyclopropyl groups in 4-1-(1-aminocyclopropyl)cyclopropylbenzonitrile introduce stereocenters that can influence how the molecule interacts with biological targets. By controlling the stereochemistry during synthesis, researchers can fine-tune the pharmacological properties of the compound. This aspect is particularly relevant in drug development, where enantiomeric purity can significantly impact a drug's efficacy and safety profile.

The potential applications of 4-1-(1-aminocyclopropyl)cyclopropylbenzonitrile extend beyond kinase inhibition. Preliminary computational studies suggest that it may also exhibit activity against other enzyme families involved in disease pathways. For example, its structural features could allow it to interact with proteases or phosphodiesterases, which are implicated in conditions such as inflammation and neurodegeneration.

In conclusion,4-1-(1-aminocyclopropyl)cyclopropylbenzonitrile (CAS No. 2228860-95-3) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to advance, compounds like this are likely to play an increasingly important role in developing next-generation medicines.